Cas no 1417508-45-2 (2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one)

2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one structure
1417508-45-2 structure
Product Name:2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
CAS No:1417508-45-2
MF:C9H6F4O2
MW:222.1364
MDL:MFCD22688433
CID:5084385
PubChem ID:91658540
Update Time:2023-11-24

2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethanone
    • 2,2,2-Trifluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone
    • 2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
    • MDL: MFCD22688433
    • Inchi: 1S/C9H6F4O2/c1-15-7-5(3-2-4-6(7)10)8(14)9(11,12)13/h2-4H,1H3
    • InChI Key: CLUYIVLIFLYQDI-UHFFFAOYSA-N
    • SMILES: FC1=C([H])C([H])=C([H])C(C(C(F)(F)F)=O)=C1OC([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3

2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1937218-0.05g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
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$888.0 2023-09-17
Enamine
EN300-1937218-0.1g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
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Enamine
EN300-1937218-0.25g
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1417508-45-2
0.25g
$972.0 2023-09-17
Enamine
EN300-1937218-0.5g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
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$1014.0 2023-09-17
Enamine
EN300-1937218-1.0g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
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$871.0 2023-06-03
Enamine
EN300-1937218-2.5g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
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$2071.0 2023-09-17
Enamine
EN300-1937218-5.0g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
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$2525.0 2023-06-03
Enamine
EN300-1937218-10.0g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
1417508-45-2
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$3746.0 2023-06-03
Enamine
EN300-1937218-1g
2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
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$1057.0 2023-09-17
Enamine
EN300-1937218-5g
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$3065.0 2023-09-17
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